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Compound of Interest

Compound Name: Phe-Asp

Cat. No.: B3253860

The dipeptide Phenylalanine-Aspartic acid (Phe-Asp) and its analogs are subjects of growing
interest in biomedical research due to their potential therapeutic applications. This guide
provides a comparative analysis of the bioactivity of Phe-Asp and related peptides, focusing on
their angiotensin-converting enzyme (ACE) inhibitory, antioxidant, and anti-inflammatory
properties. The information is intended for researchers, scientists, and drug development
professionals, offering a compilation of experimental data, detailed protocols, and visual
representations of relevant biological pathways.

Comparative Bioactivity Data

The bioactivity of Phe-Asp and its analogs varies depending on the specific assay and the
structural modifications of the peptide. The following table summarizes key quantitative data
from various studies to facilitate a direct comparison of their potency.
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Peptide/Analog Bioactivity Assay IC50 / Ki Value Source
ACE Inhibition (rabbit )
Phe-Asp Ki: 11 uM [1]
enzyme)
Phe-Gly-Met-Pro-Leu- o
ACE Inhibition IC50: 219.35 uM [2]
Asp-Arg
Met-Glu-Leu-Val-Leu- o
ACE Inhibition IC50: 236.85 uM [2]
Arg
Antioxidant (Linoleic
Ala-Asp-Ala-Phe _ [3]
acid model)
Anti-inflammatory
Asp-GIn-Thr-Phe (LPS-induced [4]
RAW264.7 cells)
PSGY Antioxidant (DPPH) IC50: 1.116 mg/mL [5]
PAGY Antioxidant (DPPH) IC50: 5.38 mg/mL [5]
VGFC Antioxidant (DPPH) IC50: 0.51 mg/mL [6]
VGFC Antioxidant (ABTS) IC50: 0.53 mg/mL [6]

Key Bioactivities and Underlying Mechanisms
Angiotensin-Converting Enzyme (ACE) Inhibition

Phe-Asp is a known inhibitor of ACE, an enzyme that plays a crucial role in regulating blood

pressure.[1] The inhibition of ACE by peptides is a key mechanism for their antihypertensive
effects. The binding of inhibitory peptides to the active site of ACE prevents the conversion of

angiotensin | to the potent vasoconstrictor angiotensin II.

The inhibition of ACE triggers a cascade of downstream signaling events. The following

diagram illustrates the generally accepted pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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